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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725

Technical Support Center: 2-Chloroethanol

This guide provides comprehensive information for the safe handling and disposal of 2-
Chloroethanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards of 2-Chloroethanol?

Al: 2-Chloroethanol is a flammable liquid and vapor that is highly toxic. It can be fatal if
inhaled, ingested, or absorbed through the skin.[1][2] It is also corrosive and can cause severe
eye damage.[3][4] The substance may have adverse effects on the central nervous system,
cardiovascular system, kidneys, and liver.[4]

Q2: What are the signs and symptoms of exposure to 2-Chloroethanol?

A2: Symptoms of exposure can include nausea, headache, vomiting, dizziness, and sore
throat.[2][4] Skin contact may not be immediately noticeable, but dermatitis can appear later.[1]

Q3: Is 2-Chloroethanol a carcinogen?
A3: 2-Chloroethanol is not classified as a human carcinogen by IARC, NTP, or OSHA.[5]

Q4: What should I do if | am exposed to 2-Chloroethanol?
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A4: In all cases of exposure, seek immediate medical attention.[2][4]

 Inhalation: Move to fresh air. If the person is not breathing, give artificial respiration, but do
NOT use mouth-to-mouth resuscitation.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][6]

¢ Ingestion: DO NOT induce vomiting. Rinse mouth with water and never give anything by
mouth to an unconscious person.[1][3]

Q5: Can | dispose of 2-Chloroethanol down the drain?

A5: No, 2-Chloroethanol should not be disposed of down the sanitary sewer.[7][8] It is
considered hazardous waste and must be collected in a designated, properly labeled, and
tightly closed container for disposal by environmental health and safety (EHS) personnel.[1][7]

Troubleshooting Guides
Scenario 1: | have spilled a small amount of 2-Chloroethanol in the fume hood.
» Immediate Action:

o Alert personnel in the immediate area.[9]

o Ensure the fume hood continues to operate to ventilate vapors.

o Wearing appropriate personal protective equipment (PPE), including fluorinated rubber
gloves, safety goggles, a face shield, and a lab coat, confine the spill.[1]

o Cleanup Procedure:

o Absorb the spill with an inert, non-combustible absorbent material such as sand,
vermiculite, or diatomaceous earth.[4][10]
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o Collect the absorbed material using spark-proof tools and place it in a tightly sealed,
labeled container for hazardous waste disposal.[11][12]

o Decontaminate the spill area with a mild detergent and water.[12]

o Place all contaminated materials, including gloves and absorbent pads, into the hazardous
waste container.[12]

Scenario 2: | suspect a leak from a container of 2-Chloroethanol.
e Immediate Action:
o Do not handle the container without appropriate PPE.

o If it is safe to do so, place the leaking container in secondary containment, such as a
larger, chemically resistant tub or bucket.[13]

o Alert your supervisor and EHS.

e Troubleshooting:
o Check the container for any visible cracks or damage.
o Ensure the container cap is tightly sealed.[1][2]

o If the leak is from the cap, try tightening it while wearing appropriate PPE. If this does not
stop the leak, transfer the contents to a new, appropriate container in a chemical fume
hood.

Scenario 3: The color of my 2-Chloroethanol has changed.
e Analysis: A change in color could indicate contamination or degradation of the chemical.
e Action:

o Do not use the chemical for your experiment.
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o Consult the manufacturer's safety data sheet (SDS) or technical support for information on
the stability and appearance of the product.

o If contamination is suspected, treat the chemical as hazardous waste and dispose of it
according to your institution's procedures.

Quantitative Data Summary

Property Value Source
Flash Point 60°C (140°F) closed cup [4][14]
Boiling Point 128-130°C [14]
Vapor Density 2.78 (Air=1) [14]
ACGIH TLV (Ceiling) 1 ppm [15]
NIOSH IDLH 7 ppm [15]

Experimental Protocols
Protocol for Neutralization of Small Spills

Objective: To safely neutralize a small spill of 2-Chloroethanol. Note: This procedure should
only be performed by trained personnel wearing appropriate PPE.

Materials:

Sodium bicarbonate or a commercial neutralizing agent for acids.[10]

pH indicator strips.[10]

Inert absorbent material (e.g., vermiculite, sand).[4]

Spark-proof scoop or tools.[11]

Hazardous waste container.

Mild detergent solution.
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Procedure:

Ensure the spill is contained.

» Slowly and carefully apply sodium bicarbonate or another suitable neutralizing agent from
the edges of the spill inwards.[12]

e Avoid breathing any vapors that may be generated.

e Once the reaction has subsided, use an inert absorbent material to soak up the neutralized
mixture.[10]

o Check the pH of the spill area with a pH strip to ensure it is between 6 and 8.

e Collect the residue with spark-proof tools and place it in a labeled hazardous waste
container.[11]

e Clean the area with a mild detergent solution and wipe dry with absorbent pads.[12]

» Dispose of all contaminated materials as hazardous waste.[12]

Visualizations
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2-Chloroethanol Spill Occurs

Assess Spill Size and Location

Minor Spill (<1L in contained area)

Don Appropriate PPE

:

Contain the Spill

:

Clean Up Spill with Absorbent

:

Decontaminate the Area

;

Dispose of Waste as Hazardous

:

Report Incident to Supervisor

Major Spill (>1L or uncontained)

Evacuate Area & Alert Others

Call EHS/Emergency Services

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chloroethanol spill.
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Generate 2-Chloroethanol Waste

Collect in a Labeled, Closed
Hazardous Waste Container

:

Store in a Designated Satellite
Accumulation Area

=]

Request Waste Pickup from EHS

l

EHS Collects Waste

Segregate from Incompatible
Materials (e.g., strong bases, oxidants)

Proper Off-site Disposal

by Certified Vendor

Click to download full resolution via product page

Caption: Proper disposal pathway for 2-Chloroethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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